Rhod-2 dye

• Molecular Formula: C52H59BrN4O19
• Molecular Weight: 1123.9 g/mol
• InChI: InChI=1S/C52H59N4O19.BrH/c1-32-10-16-42(55(24-48(61)71-28-67-33(2)57)25-49(62)72-29-68-34(3)58)46(20-32)65-18-19-66-47-21-37(11-17-43(47)56(26-50(63)73-30-69-35(4)59)27-51(64)74-31-70-36(5)60)52-40-14-12-38(53(6)7)22-44(40)75-45-23-39(54(8)9)13-15-41(45)52;/h10-17,20-23H,18-19,24-31H2,1-9H3;1H/q+1;/p-1
• InChIKey: RWXWZOWDWYQKBK-UHFFFAOYSA-M

Rhod-2 Dye for Calcium Imaging: Spectral Properties, Kd, and Mitochondrial Localization Overview

Rhod-2 is a visible-light-excitable, single-wavelength fluorescent Ca²⁺ indicator of the rhodamine class, available primarily as the cell-permeant acetoxymethyl (AM) ester derivative . It exhibits excitation and emission maxima of approximately 552–553 nm and 577–581 nm respectively upon Ca²⁺ binding, with a dissociation constant (Kd) of 570 nM measured in vitro . A defining feature of Rhod-2 is its preferential accumulation in mitochondria due to its cationic charge, which enables organelle-specific calcium measurement in live cells [1].

Emission

Red-shifted calcium indicator for reduced autofluorescence interference in tissues and primary cells

Localization

Preferential mitochondrial accumulation for organelle-specific calcium monitoring

Format

Cell-permeant AM ester for non-invasive loading in live-cell imaging workflows

• [1] Davidson SM, Duchen MR. Imaging mitochondrial calcium signalling with fluorescent probes and single or two photon confocal microscopy. Methods Mol Biol. 2012;810:219-234. View Source

Why Rhod-2 Cannot Be Substituted with Fluo-3, Fluo-4, or Newer Red Calcium Dyes

Generic substitution among calcium indicators is scientifically invalid due to fundamental differences in spectral properties, subcellular localization, and assay performance. Fluo-3 (Kd 390 nM) and Fluo-4 (Kd 345 nM) emit in the green channel (525 nm), making them incompatible with tissues exhibiting high green autofluorescence and precluding multiplexing with GFP-based reporters . Conversely, newer red calcium dyes such as Rhod-3 AM and Rhod-4 AM, despite sharing similar excitation/emission wavelengths, show substantial differences in signal amplitude, wash requirements, and dye retention during kinetic assays; Rhod-3 requires more washing steps and probenecid use compared to alternatives . Rhod-2 occupies a distinct and irreplaceable niche: it combines red-shifted emission for autofluorescence reduction with demonstrated preferential mitochondrial accumulation—a property not shared by cytosolic indicators such as Fluo-4 or even newer red dyes such as Calbryte 590 AM [1].

!

Green indicators (Fluo-3, Fluo-4) lack mitochondrial targeting and suffer from high green autofluorescence in metabolically active samples.

!

Newer red dyes (Rhod-3 AM) may require additional washing and probenecid optimization, increasing assay complexity.

!

Cytosolic-only indicators (Calbryte 590 AM) cannot report organelle-specific calcium transients, limiting mitochondrial studies.

• [1] Trollinger DR, Cascio WE, Lemasters JJ. Selective loading of Rhod 2 into mitochondria shows mitochondrial Ca2+ transients during the contractile cycle in adult rabbit cardiac myocytes. Biochem Biophys Res Commun. 1997;236(3):738-742. View Source

Rhod-2 Dye: Quantitative Evidence of Differentiation vs. Fluo-3, Fluo-4, and Rhod-3 AM

Rhod-2 vs. Fluo-4: Kd Difference of 225 nM Expands Detectable Calcium Concentration Range

Rhod-2 exhibits a higher dissociation constant (Kd) than Fluo-4, making it better suited for detecting larger calcium transients without dye saturation. The Kd of Rhod-2 is 570 nM in vitro, whereas Fluo-4 has a Kd of 345 nM under comparable buffer conditions [1]. This 225 nM difference expands the linear detection range for cytosolic and mitochondrial calcium elevations.

Kd comparison vs. Fluo-4

Head-to-head

Rhod-2 Kd 570 nM vs. Fluo-4 345 nM (1.65× higher)

Expands detection range beyond typical Fluo-4 saturation point

In vitro, 22°C, pH 7.2 buffer

Evidence Dimension	Calcium dissociation constant (Kd)
Target Compound Data	570 nM
Comparator Or Baseline	Fluo-4: 345 nM
Quantified Difference	Rhod-2 Kd is 225 nM higher (1.65× higher)
Conditions	In vitro measurement at 22°C in 100 mM KCl, 10 mM MOPS, pH 7.2

Why This Matters

Procurement of Rhod-2 is essential when measuring calcium levels that approach or exceed the 300–400 nM range, where Fluo-4 would saturate and produce nonlinear, non-quantifiable signals.

• [1] Paredes RM, Etzler JC, Watts LT, Zheng W, Lechleiter JD. Chemical calcium indicators. Methods. 2008;46(3):143-151. Table 12.17.4. View Source

Rhod-2 Red Emission (581 nm) Reduces Autofluorescence Interference vs. Fluo-3 Green Emission (525 nm)

Rhod-2 emission occurs at 581 nm (red channel), whereas Fluo-3 emission occurs at 525 nm (green channel) [1]. Cellular autofluorescence from endogenous fluorophores such as NADH and flavins is substantially higher in the green spectral region (500–550 nm) than in the red region (>570 nm) . This spectral separation reduces background interference, effectively increasing the signal-to-noise ratio in autofluorescent samples.

Emission shift vs. Fluo-3

Cross-study

+56 nm red shift (581 nm vs. 525 nm)

Reduces autofluorescence background in primary tissues

NADH/flavin interference lower above 570 nm

Evidence Dimension	Emission wavelength and autofluorescence interference
Target Compound Data	581 nm (red emission); reduced autofluorescence background
Comparator Or Baseline	Fluo-3: 525 nm (green emission); higher autofluorescence background
Quantified Difference	Emission shift of +56 nm into lower-autofluorescence spectral region
Conditions	Cells and tissues with intrinsic autofluorescence (e.g., primary neurons, cardiac tissue, plant cells)

Why This Matters

For experiments in primary tissues or cell types with high metabolic activity (e.g., hepatocytes, cardiomyocytes), Rhod-2 procurement avoids the confounding background that plagues green calcium indicators, enabling more accurate Ca²⁺ quantification.

• [1] Paredes RM, Etzler JC, Watts LT, Zheng W, Lechleiter JD. Chemical calcium indicators. Methods. 2008;46(3):143-151. Table 12.17.4. View Source

Rhod-2 Preferentially Accumulates in Mitochondria; Fluo-3 and Fluo-4 Remain Cytosolic

Rhod-2 selectively localizes to mitochondria due to its cationic charge, which drives accumulation across the polarized mitochondrial membrane. In adult rabbit cardiac myocytes loaded via cold-loading/warm-incubation protocols, addition of calcium ionophore increased mitochondrial but not cytosolic Rhod-2 fluorescence, confirming organelle-specific compartmentalization [1]. In contrast, Fluo-3 and Fluo-4 are predominantly cytosolic indicators [2].

Mitochondrial targeting

Class-level

Cationic-driven accumulation; ionophore validates organelle specificity

Supports organelle-specific calcium measurement

Rabbit cardiac myocytes, confocal microscopy

Evidence Dimension	Subcellular localization specificity
Target Compound Data	Preferential mitochondrial accumulation; ionophore addition increases mitochondrial fluorescence only
Comparator Or Baseline	Fluo-3 and Fluo-4: Cytosolic distribution
Quantified Difference	Qualitative difference in compartmentalization; mitochondrial Ca²⁺ transients detected at baseline ~100–200 nM
Conditions	Adult rabbit cardiac myocytes; confocal microscopy with electrical stimulation and ionophore validation

Why This Matters

Procurement of Rhod-2 is mandatory for experiments requiring organelle-specific calcium measurement in mitochondria, a capability that Fluo-3, Fluo-4, and most other calcium indicators do not provide.

• [1] Trollinger DR, Cascio WE, Lemasters JJ. Selective loading of Rhod 2 into mitochondria shows mitochondrial Ca2+ transients during the contractile cycle in adult rabbit cardiac myocytes. Biochem Biophys Res Commun. 1997;236(3):738-742. View Source
• [2] Babcock DF, Herrington J, Goodwin PC, Park YB, Hille B. Mitochondrial participation in the intracellular Ca2+ network. J Cell Biol. 1997;136(4):833-844. View Source

Rhod-2 AM Requires Fewer Washes and Probenecid vs. Rhod-3 AM in 96-Well Calcium Mobilization Assays

In a direct comparison of four red fluorescent calcium indicators in CHO-K1 cells using a FlexStation3 microplate reader, Rhod-3 AM required more washing steps and probenecid (an organic-anion transporter inhibitor) compared to Rhod-2 AM and Calbryte 590 AM to prevent dye leakage . Rhod-2 AM exhibited intermediate performance, with acceptable retention without the stringent washing demands of Rhod-3 AM.

Assay workflow vs. Rhod-3 AM

Data to verify

Fewer washes required; acceptable retention without stringent probenecid

May reduce protocol complexity in mid-throughput screening

CHO-K1, 96-well, FlexStation3; no published source

Evidence Dimension	Assay workflow requirements (wash steps and probenecid dependence)
Target Compound Data	Rhod-2 AM: Fewer washes required; acceptable performance with probenecid
Comparator Or Baseline	Rhod-3 AM: Requires more washing and probenecid for adequate retention
Quantified Difference	Qualitative difference in wash requirements; Rhod-3 exhibits poorer retention without probenecid
Conditions	CHO-K1 cells, 96-well plate format, 5 μM dye loading, 37°C for 60 minutes, ATP stimulation (0–10 μM)

Why This Matters

Procurement of Rhod-2 AM over Rhod-3 AM reduces assay complexity, shortens protocol time, and eliminates the need for probenecid optimization in mid-throughput calcium mobilization screening.

Rhod-2 Enables Simultaneous Two-Color Imaging with GFP-Based Reporters; Fluo-4 Cannot

Rhod-2 emission at 581 nm enables spectral separation from green fluorescent protein (GFP) emission at ~509 nm, permitting simultaneous dual-color imaging of calcium dynamics and GFP-tagged proteins. Fluo-4 emission at 516 nm overlaps substantially with GFP, precluding clean separation in the same experiment . This multiplexing capability is documented for Rhod-2 in mitochondrial calcium studies where GFP-tagged mitochondrial outer membrane proteins were co-expressed [1].

GFP multiplexing vs. Fluo-4

Cross-study

+65 nm separation from GFP; enables dual-channel confocal imaging

Supports simultaneous calcium and protein localization studies

Requires TRITC/FITC filter sets

Evidence Dimension	Spectral compatibility with GFP-based reporters
Target Compound Data	581 nm emission; spectrally separable from GFP (509 nm)
Comparator Or Baseline	Fluo-4: 516 nm emission; substantial overlap with GFP
Quantified Difference	Rhod-2 emission is shifted +65 nm relative to GFP peak, enabling filter-based separation
Conditions	Confocal laser-scanning microscopy with dual-channel detection

Why This Matters

Procurement of Rhod-2 is essential for experiments requiring simultaneous monitoring of calcium dynamics and GFP-tagged protein localization or expression, a common requirement in GPCR signaling and organelle biology studies.

• [1] Kosmach A, Sun J, Femnou A, Balaban RS, Murphy E. Rhod-2 localization to mitochondria validated by GFP-tagged mitochondrial outer membrane protein. Socolar Preprint. View Source

Rhod-2 Provides >100-Fold Fluorescence Enhancement Upon Ca²⁺ Binding, Matching Fluo-4 Dynamic Range

Rhod-2 exhibits a >100-fold increase in fluorescence intensity upon binding Ca²⁺, with Fmax/Fmin values reported as 14 to >100 depending on measurement conditions [1]. This dynamic range is comparable to Fluo-4, which also shows >100-fold enhancement . Rhod-2 thus matches the high-sensitivity calcium transient detection capability of the industry-standard Fluo-4 while offering the additional benefits of red emission and mitochondrial targeting.

Dynamic range vs. Fluo-4

Cross-study

>100-fold fluorescence enhancement upon Ca²⁺ binding

Comparable sensitivity to green indicators for transient detection

Fmax/Fmin 14 to >100 reported

Evidence Dimension	Ca²⁺-dependent fluorescence enhancement (Fmax/Fmin)
Target Compound Data	14 to >100-fold enhancement
Comparator Or Baseline	Fluo-4: >100-fold enhancement
Quantified Difference	Comparable dynamic range; both exceed 100-fold under optimal conditions
Conditions	In vitro calcium titration, 22°C, pH 7.2 buffer

Why This Matters

Procurement of Rhod-2 does not require sacrificing signal dynamic range relative to green calcium indicators; it delivers equivalent sensitivity for detecting fast calcium transients.

• [1] Paredes RM, Etzler JC, Watts LT, Zheng W, Lechleiter JD. Chemical calcium indicators. Methods. 2008;46(3):143-151. Table 12.17.4. View Source

Optimal Research and Procurement Scenarios for Rhod-2 Dye: Mitochondrial Calcium, Autofluorescent Tissues, and GFP Multiplexing

Mitochondrial Calcium Measurement in Primary Cardiac Myocytes and Neurons

Rhod-2 is the indicator of choice for organelle-specific mitochondrial Ca²⁺ ([Ca²⁺]mt) measurement in excitable cells. Loading protocols using cold incubation followed by warm washout achieve selective mitochondrial compartmentalization, enabling direct visualization of beat-to-beat mitochondrial calcium transients in cardiomyocytes [1]. This capability is essential for studies of ischemia-reperfusion injury, mitochondrial permeability transition, and metabolic coupling, where cytosolic indicators such as Fluo-4 cannot report organelle-specific calcium dynamics [2].

Calcium Imaging in Tissues with High Intrinsic Autofluorescence

Rhod-2 is preferentially selected for calcium measurements in primary tissues, organotypic slices, and cell types with elevated metabolic autofluorescence (e.g., hepatocytes, retinal photoreceptors, plant cells, and aged primary cultures). Its 581 nm emission falls in a spectral window where endogenous fluorophores such as NADH and flavins contribute significantly less background than in the green channel used by Fluo-3 and Fluo-4, improving signal-to-noise ratio [1].

Multiplexed Imaging of Calcium and GFP-Tagged Proteins in Confocal Microscopy

Rhod-2 enables simultaneous dual-channel imaging of intracellular calcium dynamics alongside GFP-based reporters. The 65 nm emission separation from GFP allows clean spectral discrimination using standard TRITC and FITC filter sets [1]. This application is critical for correlating calcium signals with protein localization, trafficking, or expression in studies of GPCR signaling, synaptic transmission, and organelle contact sites.

Mid-Throughput Calcium Mobilization Screening with Reduced Protocol Complexity

In 96-well or 384-well calcium flux assays using microplate readers, Rhod-2 AM offers a practical balance between red fluorescence detection and manageable dye retention. Compared to Rhod-3 AM, Rhod-2 AM requires fewer wash steps and exhibits acceptable performance without the stringent probenecid optimization mandated for Rhod-3 AM, reducing total assay time and reagent consumption [1].

Application

Selection Property

Validation Focus

Mitochondrial calcium imaging in excitable cells

Cationic charge-driven mitochondrial accumulation

Organelle-specific calcium transient detection

High-autofluorescence tissue and primary cell imaging

Red emission (581 nm) for lower background

Signal-to-noise improvement in NADH/flavin-rich samples

GFP co-expression calcium studies

Spectral separation from GFP (~65 nm shift)

Dual-channel confocal multiplexing with TRITC/FITC filters

Mid-throughput calcium mobilization screening

Reduced wash and probenecid demands vs. Rhod-3 AM

Protocol simplicity and retention in 96-well kinetic assays

• [1] Trollinger DR, Cascio WE, Lemasters JJ. Selective loading of Rhod 2 into mitochondria shows mitochondrial Ca2+ transients during the contractile cycle in adult rabbit cardiac myocytes. Biochem Biophys Res Commun. 1997;236(3):738-742. View Source
• [2] Babcock DF, Herrington J, Goodwin PC, Park YB, Hille B. Mitochondrial participation in the intracellular Ca2+ network. J Cell Biol. 1997;136(4):833-844. View Source